ethyl 4-amino-2-({2-[(3-chloro-4-methoxyphenyl)amino]-2-oxoethyl}thio)-5-pyrimidinecarboxylate

• IUPAC Name: ethyl 4-amino-2-[2-(3-chloro-4-methoxyanilino)-2-oxoethyl]sulfanylpyrimidine-5-carboxylate
• InChI: InChI=1S/C16H17ClN4O4S/c1-3-25-15(23)10-7-19-16(21-14(10)18)26-8-13(22)20-9-4-5-12(24-2)11(17)6-9/h4-7H,3,8H2,1-2H3,(H,20,22)(H2,18,19,21)
• InChI Key: RDGKKAVNCHAXLS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CN=C(N=C1N)SCC(=O)NC2=CC(=C(C=C2)OC)Cl
• Molecular Formula: C16H17ClN4O4S
• Molecular Weight: 396.8 g/mol

Description

The compound is a complex organic molecule that contains functional groups such as amino, thio, and carboxylate groups. It also contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms and four carbon atoms.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group or building the pyrimidine ring. The exact synthesis would depend on the starting materials and the specific reactions used.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Techniques such as X-ray crystallography or nuclear magnetic resonance (NMR) spectroscopy could be used to determine the structure.

Chemical Reactions Analysis

This compound, like other organic molecules, could undergo a variety of chemical reactions. The specific reactions would depend on the conditions and the presence of other reactants.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include characteristics such as its melting point, boiling point, solubility, and reactivity. These properties can be determined through various laboratory experiments.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is typically studied in the context of drug discovery, where the compound’s effects on enzymes, receptors, or other biological targets are investigated.

Safety and Hazards

The safety and hazards of a compound are typically determined through toxicology studies. These studies might investigate the compound’s effects on cells or organisms, and its potential to cause harm.

Future Directions

The future directions for research on a compound like this could include further studies to fully elucidate its properties, potential uses, and safety profile. This could involve more detailed structural studies, investigations of its reactivity, or exploration of its potential biological activity.